3-(2-Fluoro-4-methoxyphenyl)adamantane-1-carboxylic acid
Description
3-(2-Fluoro-4-methoxyphenyl)adamantane-1-carboxylic acid, also known as homoadamantane-1-carboxylic acid, is a unique organic compound with numerous potential applications in various fields of research and industry. It has a molecular formula of C18H21FO3 and a molecular weight of 304.36 .
Synthesis Analysis
The synthesis of unsaturated adamantane derivatives, such as 3-(2-Fluoro-4-methoxyphenyl)adamantane-1-carboxylic acid, involves various methods . One method involves the acid-catalyzed reaction of adamantanone with acetophenone in a toluene solution . The reaction time was 16–18 hours, and an equimolar amount of water was recovered .Molecular Structure Analysis
The molecular structure of 3-(2-Fluoro-4-methoxyphenyl)adamantane-1-carboxylic acid is characterized by its unique adamantane core, a highly symmetrical cage-like structure composed of three condensed cyclohexane rings in chair conformations . This structure is substituted at one corner with a carboxylic acid group and a 2-fluoro-4-methoxyphenyl group .Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research to study protein interactions and functions. Its unique structure can help in probing the conformational changes in proteins and in the identification of novel binding sites .
Organic Synthesis
In organic chemistry, it serves as a precursor for synthesizing various adamantane derivatives . These derivatives are valuable for creating new materials with potential applications in drug development and materials science.
Nanotechnology
The adamantane structure of the compound makes it suitable for use in nanotechnology . It can act as a stabilizer in the synthesis of nanoparticles, which are crucial in the development of advanced materials with applications ranging from electronics to medicine .
Optoelectronic Materials
It’s also an additive in polycondensation reactions to yield conjugated polymers . These polymers are investigated for their use in optoelectronic devices, which include light-emitting diodes (LEDs) and solar cells .
Analytical Chemistry
It finds application in analytical chemistry for developing new methods of substance detection and quantification. Its unique properties can improve the sensitivity and specificity of analytical techniques.
properties
IUPAC Name |
3-(2-fluoro-4-methoxyphenyl)adamantane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FO3/c1-22-13-2-3-14(15(19)5-13)17-6-11-4-12(7-17)9-18(8-11,10-17)16(20)21/h2-3,5,11-12H,4,6-10H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJMFEKZUTNZVJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C23CC4CC(C2)CC(C4)(C3)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Fluoro-4-methoxyphenyl)adamantane-1-carboxylic acid | |
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